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Compound of Interest

Compound Name: Slv320

CAS No.: 251945-92-3

Cat. No.: B1670272

Get Quote

Welcome to the technical support center dedicated to assisting researchers, scientists, and

drug development professionals in navigating potential interferences caused by the small

molecule Slv320 in common experimental assays. This guide is designed to provide practical,

in-depth troubleshooting advice and answers to frequently asked questions, ensuring the

integrity and accuracy of your research data.

Introduction: Understanding the Challenge of Assay
Interference
In drug discovery and biomedical research, small molecules are indispensable tools for probing

biological pathways and developing new therapeutics. However, the very properties that make

these compounds biologically active can sometimes lead to unintended interactions with assay

components, resulting in misleading data. These interactions are broadly termed "assay

interference."

This guide focuses on Slv320, a potent and selective adenosine A1 receptor antagonist.[1][2]

[3] While a valuable research tool, it is crucial to be aware of the potential for any small

molecule to interfere with experimental readouts. This resource will equip you with the
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knowledge to identify, troubleshoot, and mitigate potential artifacts, ensuring that your

conclusions are robust and reliable.

Slv320: Known Properties
Before delving into potential assay interferences, it's essential to understand the known

characteristics of Slv320.

Property Value/Information Source

IUPAC Name

4-[(2-phenyl-7H-pyrrolo[2,3-

d]pyrimidin-4-

yl)amino]cyclohexan-1-ol

Molecular Formula C18H20N4O

Molecular Weight 308.38 g/mol [2]

Solubility Soluble in DMSO [3][4]

Primary Target
Adenosine A1 Receptor (Ki = 1

nM)
[1][2]

Frequently Asked Questions (FAQs)
Here we address common questions regarding the potential for Slv320 to interfere with

experimental assays.

Q1: Is there direct evidence of Slv320 causing assay interference?

A1: Currently, there is no specific literature detailing direct, widespread interference of Slv320
with common experimental assays. However, as with any small molecule, the potential for

interference exists due to its chemical structure and physicochemical properties. This guide is a

proactive resource to help researchers rule out such artifacts.

Q2: What are Pan-Assay Interference Compounds (PAINS), and is Slv320 one of them?

A2: Pan-Assay Interference Compounds (PAINS) are chemical structures known to cause non-

specific, promiscuous activity in a wide range of high-throughput screens.[5][6][7] These
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compounds often produce false-positive results through various mechanisms like chemical

reactivity or assay technology interference. While a detailed analysis of Slv320's structure

against all known PAINS filters has not been published, researchers should be aware of this

phenomenon and can use computational tools to screen for potential PAINS motifs.[5][8]

Q3: My initial screen with Slv320 yielded unexpected results. What should be my first step?

A3: The first step is to perform a series of control experiments to rule out assay artifacts. This

involves testing Slv320 in the absence of the biological target or in a simplified version of the

assay to see if it directly affects the detection method. The troubleshooting guides in the

following sections provide detailed protocols for this.

Q4: How can the solvent, such as DMSO, affect my results when working with Slv320?

A4: DMSO is a common solvent for small molecules like Slv320.[3][9] However, at high

concentrations, it can have its own biological effects or alter the properties of your assay

components. It is crucial to include a vehicle control (the same concentration of DMSO used to

dissolve Slv320) in all experiments to account for any solvent-related effects.[10]

General Workflow for Investigating Assay
Interference
When unexpected results are observed, a systematic approach is key to identifying the root

cause. The following workflow provides a general framework for investigating potential assay

interference by a compound like Slv320.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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